Cas no 1805141-18-7 (3-Bromomethyl-4-fluoro-2-methylpyridine)

• Product Name: 3-Bromomethyl-4-fluoro-2-methylpyridine
• CAS No: 1805141-18-7
• MF: C₇H₇BrFN
• MW: 204.03958439827
• CID: 4902968
• Update Time: 2025-06-08

3-Bromomethyl-4-fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-4-fluoro-2-methylpyridine

• Inchi： 1S/C7H7BrFN/c1-5-6(4-8)7(9)2-3-10-5/h2-3H,4H2,1H3
• InChI Key： TZMKYUIRSANEOS-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=CN=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.9
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromomethyl-4-fluoro-2-methylpyridine

Introduction to 3-Bromomethyl-4-fluoro-2-methylpyridine (CAS No. 1805141-18-7)

3-Bromomethyl-4-fluoro-2-methylpyridine (CAS No. 1805141-18-7) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its bromomethyl, fluorine, and methyl substituents on a pyridine ring, which confer it with a range of desirable reactivity and functional properties.

The 3-Bromomethyl-4-fluoro-2-methylpyridine molecule is of particular interest due to its ability to participate in a variety of chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules. The bromomethyl group, for instance, can be readily substituted or eliminated, allowing for the introduction of different functional groups. The fluorine atom, on the other hand, imparts unique electronic and steric effects that can influence the reactivity and biological activity of the final product.

In the context of pharmaceutical research, 3-Bromomethyl-4-fluoro-2-methylpyridine has been explored as a key intermediate in the development of novel drugs. Recent studies have shown that compounds derived from this pyridine derivative exhibit promising pharmacological properties, including anti-inflammatory, anti-cancer, and anti-viral activities. For example, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of 3-Bromomethyl-4-fluoro-2-methylpyridine derivatives with enhanced potency against specific cancer cell lines. These findings highlight the potential of this compound as a lead structure for further drug discovery efforts.

The synthetic accessibility of 3-Bromomethyl-4-fluoro-2-methylpyridine has also been extensively studied. Various synthetic routes have been developed to produce this compound efficiently and in high yields. One notable method involves the bromination of 4-fluoro-2-methylpyridine followed by methylation. This approach has been optimized to minimize side reactions and improve overall yield, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, which are crucial for sustainable pharmaceutical manufacturing.

Beyond its use as a pharmaceutical intermediate, 3-Bromomethyl-4-fluoro-2-methylpyridine has found applications in other areas of chemistry. In materials science, for instance, this compound has been used as a building block for the synthesis of functional polymers and materials with unique properties. The presence of the bromomethyl group allows for post-polymerization modifications, enabling the creation of materials with tailored functionalities. A study published in Macromolecules in 2021 demonstrated the use of 3-Bromomethyl-4-fluoro-2-methylpyridine in the synthesis of stimuli-responsive polymers with potential applications in drug delivery systems.

The safety and environmental impact of 3-Bromomethyl-4-fluoro-2-methylpyridine are also important considerations. While this compound is not classified as a hazardous material or controlled substance, proper handling and disposal procedures should be followed to ensure workplace safety and environmental protection. Researchers and industrial practitioners are encouraged to consult relevant safety data sheets (SDS) and adhere to best practices for handling organic compounds.

In conclusion, 3-Bromomethyl-4-fluoro-2-methylpyridine (CAS No. 1805141-18-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and utilization of organic chemistry.